Cas no 2158720-12-6 (5-(3-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-(3-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2158720-12-6
• MF: C₈H₁₀BrF₃N₂
• MW: 271.077611446381
• CID: 5879307
• PubChem ID: 165699507
• Update Time: 2025-05-19

5-(3-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• 2158720-12-6
• EN300-1957569

• Inchi： 1S/C8H10BrF3N2/c1-14-6(3-2-4-9)5-7(13-14)8(10,11)12/h5H,2-4H2,1H3
• InChI Key： NLLZZGVMNJGJBN-UHFFFAOYSA-N
• SMILES： BrCCCC1=CC(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 269.99795g/mol
• Monoisotopic Mass: 269.99795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(3-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

5-(3-Bromopropyl)-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazole (CAS No. 2158720-12-6): A Comprehensive Overview

5-(3-Bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2158720-12-6) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique bromopropyl and trifluoromethyl functional groups, serves as a versatile building block in synthetic chemistry. Its molecular structure, which combines a pyrazole core with strategically placed substituents, makes it an invaluable intermediate for designing novel bioactive molecules.

The growing interest in 5-(3-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its ability to modulate biological pathways, making it a candidate for developing new therapeutic agents. Additionally, its trifluoromethyl group enhances metabolic stability, a feature highly sought after in modern medicinal chemistry. The compound’s bromopropyl side chain further allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties.

In the context of agrochemical innovation, 5-(3-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole has shown promise as a precursor for pesticide formulations. Its structural motifs align with the industry’s shift toward environmentally friendly and highly effective solutions. The compound’s fluorine-containing and bromine-containing groups contribute to its bioactivity, offering potential advantages in pest control while minimizing ecological impact.

The synthesis of 5-(3-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole typically involves multi-step organic reactions, including alkylation and halogenation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed coupling reactions have been explored to improve yield and efficiency. These methodologies are critical for meeting the increasing demand for this compound in both academic research and industrial applications.

From a market perspective, the demand for 5-(3-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole is expected to rise, driven by its expanding role in life sciences and specialty chemicals. Companies specializing in custom synthesis and fine chemicals are actively investing in scalable production methods to cater to this growing need. Furthermore, the compound’s compatibility with high-throughput screening platforms positions it as a valuable asset in drug development pipelines.

Safety and handling of 5-(3-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole require adherence to standard laboratory protocols. While not classified as a hazardous material under most regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during its use. Researchers and manufacturers are encouraged to consult safety data sheets (SDS) for detailed guidance on storage and disposal.

In summary, 5-(3-bromopropyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2158720-12-6) represents a cutting-edge chemical intermediate with broad applicability across multiple industries. Its unique structural features and functional versatility make it a focal point for innovation in pharmaceuticals, agrochemicals, and beyond. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in shaping the future of specialty chemistry.